3-(4-Methoxyphenyl)-acrylamide

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C10H11NO2/c1-13-9-5-2-8(3-6-9)4-7-10(11)12/h2-7H,1H3,(H2,11,12)
• InChI Key: LQGHBKPIJSBKEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)N

Description

3-(4-Methoxyphenyl)-acrylamide is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

44.5 ml (351 mmol) oxalyl chloride was added dropwise at 0° C. within 45 min. to a suspension of 50.0 g (281 mmol) 3-(4-Methoxyphenyl)-acrylic acid in 300 ml tetrahydrofuran and 3.0 ml N,N-dimethyl formamide. Stirring was continued at 0–5° C. for 30 min. and thereafter for 2 h at room temperature. The resulting solution was cooled to 0–5° C. again and then added within 15 min. to 750 ml of a 25% aqueous solution of ammonia. After stirring for 30 min. the precipitated amide was collected, washed with water and dried at 40° C. in vacuo. 48.8 g (98%) 3-(4-Methoxyphenyl)-acrylamide were obtained.